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Compound of Interest

Compound Name: 4-Amino-5-methylisophthalonitrile

Cat. No.: B2842811

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 4-
Amino-5-methylisophthalonitrile (CAS No: 98589-70-9), a key intermediate in various
synthetic processes. Due to the limited availability of a specific Safety Data Sheet (SDS) for
this compound, this guide synthesizes information from available data on structurally similar
aromatic amines and isophthalonitriles to provide a robust framework for its safe handling in a
research and development setting.

Chemical and Physical Properties

A thorough understanding of the chemical and physical properties of 4-Amino-5-
methylisophthalonitrile is fundamental to its safe handling. The table below summarizes key
identification and property data.
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Property Value Reference
CAS Number 98589-70-9 [1][21[3]
Molecular Formula CoH7N3 [3]
Molecular Weight 157.17 g/mol [3]
Appearance Solid (form may vary)

Purity Typically >98% for research

grades

2-8°C for long-term storage is

Storage Temperature

recommended

Hazard Identification and Classification

While a specific GHS classification for 4-Amino-5-methylisophthalonitrile is not readily

available, based on the known hazards of aromatic amines and nitriles, the following potential

hazards should be assumed.

Hazard Class

Potential Hazard Statement

Acute Toxicity (Oral)

Harmful if swallowed.

Acute Toxicity (Dermal)

Harmful in contact with skin.

Acute Toxicity (Inhalation)

Harmful if inhaled.

Skin Corrosion/Irritation

Causes skin irritation.

Serious Eye Damage/Irritation

Causes serious eye irritation.

Specific Target Organ Toxicity (Single Exposure)

May cause respiratory irritation.

Chronic Hazards

Aromatic amines are a class of compounds with
potential for long-term health effects, including
carcinogenicity.[4][5][6] Nitrile compounds can
release cyanide upon metabolism or
decomposition, leading to systemic toxicity.[7][8]

[9]
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Safe Handling and Personal Protective Equipment
(PPE)

A risk-assessed and strictly adhered to handling protocol is critical to minimize exposure. The
following workflow outlines the essential steps for the safe handling of powdered 4-Amino-5-
methylisophthalonitrile in a laboratory setting.
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Caption: Workflow for the safe handling of 4-Amino-5-methylisophthalonitrile.

© 2025 BenchChem. All rights reserved. 4/10 Tech Support


https://www.benchchem.com/product/b2842811?utm_src=pdf-body-img
https://www.benchchem.com/product/b2842811?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2842811?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Personal Protective Equipment (PPE)

The following table details the minimum required PPE for handling this compound.

PPE Category Specification

Chemical-resistant gloves (Nitrile rubber is a
Hand Protection suitable choice for incidental contact).[10]

Always inspect gloves for integrity before use.

) Safety glasses with side-shields or chemical
Eye Protection
safety goggles.

A laboratory coat should be worn at all times.
Ski d Bod For larger quantities or when there is a risk of
in and Body _ _ _ _
splashing, consider a chemical-resistant apron

and arm sleeves.

All handling of powdered 4-Amino-5-
methylisophthalonitrile should be conducted in a
certified chemical fume hood to avoid inhalation

Respiratory of dust. If a fume hood is not available, a
properly fitted respirator with a particulate filter
(P100) and an organic vapor cartridge is

mandatory.

Emergency Procedures

Immediate and appropriate response to an exposure or spill is critical.

First-Aid Measures
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Exposure Route First-Aid Protocol

Move the individual to fresh air immediately. If
) breathing is difficult, provide oxygen. If breathing
Inhalation . _ —
has stopped, give artificial respiration. Seek

immediate medical attention.

Immediately remove all contaminated clothing.
) Wash the affected area thoroughly with soap
Skin Contact )
and plenty of water for at least 15 minutes. Seek

medical attention if irritation persists.[11]

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the
Eye Contact upper and lower eyelids. Remove contact

lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[11]

Do NOT induce vomiting. If the person is

conscious, rinse their mouth with water and give
Ingestion them 1-2 glasses of water to drink. Never give

anything by mouth to an unconscious person.

Seek immediate medical attention.

Accidental Release Measures

The following diagram outlines the logical steps for responding to a spill.

=
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Caption: Logical flow for responding to a spill of 4-Amino-5-methylisophthalonitrile.

Storage and Disposal
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Proper storage and disposal are essential to maintain the integrity of the compound and ensure
safety.

Storage

o Conditions: Store in a tightly sealed container in a cool, dry, and well-ventilated area. Long-
term storage at 2-8°C is recommended.

e Incompatibilities: Keep away from strong oxidizing agents, strong acids, and sources of
ignition.

Disposal

o Waste: All waste materials, including contaminated PPE and spill cleanup materials, must be
disposed of as hazardous chemical waste.

o Procedure: Follow all local, state, and federal regulations for hazardous waste disposal. Do
not dispose of down the drain or in regular trash.

Experimental Protocols: General Handling of a
Powdered Aromatic Amine

The following is a generalized experimental protocol for the handling of a powdered chemical
like 4-Amino-5-methylisophthalonitrile. This should be adapted to the specific requirements
of your experiment.

e Preparation:

o

Ensure a chemical fume hood is certified and functioning correctly.

[¢]

Cover the work surface of the fume hood with absorbent, disposable bench paper.

o

Assemble all necessary glassware, reagents, and equipment within the fume hood.

[e]

Prepare a spill kit and have it readily accessible.

o

Don all required PPE as outlined in Section 3.1.
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» Weighing and Transfer:

o Use an analytical balance inside the fume hood or a balance with a draft shield.

o Use a spatula to carefully transfer the desired amount of the compound to a tared
weighing boat or directly into the reaction vessel.

o Avoid creating dust. If any powder is spilled, clean it up immediately following the spill
procedures.

o Close the primary container tightly after use.

e Reaction Setup:

o If dissolving the compound, add the solvent slowly to the solid to minimize splashing.

o Ensure the reaction is conducted in a closed or contained system within the fume hood.

o If the reaction is to be heated, use a controlled heating source such as a heating mantle
with a temperature controller.

o Post-Experiment Cleanup:

o Quench the reaction safely according to your specific experimental protocol.

o Clean all glassware within the fume hood. A preliminary rinse with a suitable solvent can
be collected as hazardous waste.

o Wipe down the work surface of the fume hood with an appropriate decontaminating
solution.

o Dispose of all waste, including bench paper and contaminated disposables, in the
designated hazardous waste container.

o Remove PPE in the correct order to avoid self-contamination and dispose of it as
hazardous waste.

o Wash hands and arms thoroughly with soap and water.
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This guide is intended to provide a framework for the safe handling of 4-Amino-5-
methylisophthalonitrile. It is imperative that all users consult with their institution's
Environmental Health and Safety (EHS) department and conduct a thorough risk assessment
before beginning any work with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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